Cas no 2228043-93-2 (rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228043-93-2
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6141605
• PubChem ID: 165969880
• Update Time: 2025-06-14

rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid
• 2228043-93-2
• EN300-1864791

• Inchi： 1S/C15H19NO2/c17-15(18)13-9-12(13)14-7-4-8-16(14)10-11-5-2-1-3-6-11/h1-3,5-6,12-14H,4,7-10H2,(H,17,18)/t12-,13-,14?/m1/s1
• InChI Key： ZXPMTMYHNWOTOI-ZFXTZCCVSA-N
• SMILES： OC([C@@H]1C[C@H]1C1CCCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid (CAS: 2228043-93-2)

The compound rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid (CAS: 2228043-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral cyclopropane derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid, with particular emphasis on improving its enantioselective synthesis. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its potential use as a pharmaceutical intermediate. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques to produce the desired enantiomer with over 95% enantiomeric excess (ee).

In addition to synthetic advancements, the pharmacological profile of rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid has been explored. Preliminary in vitro studies suggest that this compound exhibits moderate affinity for specific neurotransmitter receptors, particularly those involved in the modulation of pain and inflammation. These findings have sparked interest in its potential as a lead compound for the development of novel analgesics or anti-inflammatory agents.

Further investigations into the mechanism of action of rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid have revealed its ability to interact with key enzymatic pathways. For example, a recent study highlighted its inhibitory effects on certain enzymes involved in the biosynthesis of inflammatory mediators. This dual activity—receptor modulation and enzyme inhibition—positions the compound as a promising candidate for multitarget drug development.

Despite these promising results, challenges remain in the clinical translation of rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications to enhance its pharmacokinetic properties while retaining its pharmacological efficacy.

In conclusion, rac-(1R,2R)-2-(1-benzylpyrrolidin-2-yl)cyclopropane-1-carboxylic acid (CAS: 2228043-93-2) represents a compound of significant interest in medicinal chemistry. Its unique structural features, combined with its promising pharmacological activities, make it a valuable subject for ongoing research. Future studies will likely focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its therapeutic potential in vivo.